![molecular formula C9H9Cl2NO B1622272 N-(2,4-dichlorophenyl)-N-methylacetamide CAS No. 93646-27-6](/img/structure/B1622272.png)
N-(2,4-dichlorophenyl)-N-methylacetamide
Overview
Description
N-(2,4-dichlorophenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C9H9Cl2NO and its molecular weight is 218.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticonvulsant Activity
A study focused on the synthesis of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide derivatives, examining their affinity to GABAergic biotargets and potential anticonvulsant activities. This research explored the pharmacophore role of the cyclic amide fragment in anticonvulsant activity manifestation. Although the substances did not show significant anticonvulsant activity, the study highlighted the importance of the NHCO cyclic fragment in such activities, contributing to the understanding of anticonvulsant pharmacophores (Kayal et al., 2022).
Spectroscopic Studies and Molecular Dynamics
Research using ab initio molecular dynamics simulations investigated the interaction of cations with aqueous N-methylacetamide, revealing different affinities and geometries in these interactions. This study provided insights into specific ion effects on proteins, enhancing the understanding of interactions at the molecular level (Pluhařová et al., 2014).
Kinetics and Mechanism of Hydrolysis
A study on N-methylacetamide explored its hydrolysis kinetics and mechanism in high-temperature water, identifying major products and reaction orders. This research contributed to the understanding of the hydrolysis of N-substituted amides, relevant for various chemical and industrial processes (Duan et al., 2010).
Solvent Manipulation in Crystal Structures
Research on N-methylacetamide inclusion compounds with a xanthenol host reported various crystal structures obtained through different solvent compositions. This study aids in understanding host-guest interactions and the influence of solvents on crystal formation, which is critical in material science and drug design (Sayed et al., 2015).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
The compound likely interacts with its targets, leading to changes in their function. This interaction could potentially alter cellular processes, leading to the observed effects .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
These properties greatly influence the bioavailability of a compound, determining how much of the administered dose reaches the target site in the body .
Result of Action
The compound’s interaction with its targets likely leads to changes at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of N-(2,4-dichlorophenyl)-N-methylacetamide . Factors such as temperature, pH, and the presence of other compounds can affect how the compound interacts with its targets and its overall stability .
Properties
IUPAC Name |
N-(2,4-dichlorophenyl)-N-methylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO/c1-6(13)12(2)9-4-3-7(10)5-8(9)11/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVSSRRQIUAFBIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)C1=C(C=C(C=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30370642 | |
Record name | N-(2,4-dichlorophenyl)-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30370642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
93646-27-6 | |
Record name | N-(2,4-dichlorophenyl)-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30370642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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